Cas no 2171678-39-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid
• CAS No: 2171678-39-8
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6122445
• PubChem ID: 165877647
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid
• 2171678-39-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(2-hydroxyphenyl)carbamoyl]butanoic acid
• EN300-1506719

• Inchi： 1S/C26H24N2O6/c29-23-12-6-5-11-21(23)27-25(32)22(13-14-24(30)31)28-26(33)34-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-12,20,22,29H,13-15H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： APDHOFUKWXPVJA-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC=CC=1O)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic Acid: A Comprehensive Overview

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid, also known by its CAS number 2171678-39-8, is a complex organic compound with significant potential in various fields of chemistry and biology. This compound has garnered attention due to its unique structure and promising applications in drug discovery, material science, and biochemistry. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid is characterized by a central butanoic acid backbone with two distinct substituents at the fourth carbon position. One substituent is a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis, while the other is a 2-hydroxyphenylcarbamoyl group. This combination of functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the importance of Fmoc-based compounds in the field of medicinal chemistry. The Fmoc group is not only a versatile protecting group but also plays a role in modulating the physicochemical properties of molecules, making them more suitable for drug delivery systems. Researchers have explored the use of Fmoc-containing compounds in designing prodrugs and targeted drug delivery systems, which could potentially enhance therapeutic efficacy while reducing side effects.

The presence of the 2-hydroxyphenyl group introduces additional complexity to the molecule, contributing to its potential as a bioactive agent. Hydroxyl groups are known to participate in hydrogen bonding, which can influence the solubility and stability of compounds in biological systems. Recent research has focused on understanding how such groups affect the pharmacokinetics and pharmacodynamics of Fmoc-containing molecules, paving the way for their application in treating various diseases.

In terms of synthesis, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid can be synthesized through a multi-step process involving peptide coupling reactions and protection/deprotection strategies. The synthesis typically begins with the activation of the carboxylic acid group using an activating agent such as HATU or EDCl, followed by coupling with an amine derivative containing the Fmoc group.

One of the most exciting developments in recent years is the use of this compound as a building block in peptide-based drug design. By incorporating this molecule into peptide sequences, researchers have been able to create novel bioactive peptides with improved stability and specificity. For instance, studies have demonstrated that Fmoc-containing peptides exhibit enhanced resistance to proteolytic degradation, making them ideal candidates for therapeutic applications.

Beyond its role in peptide synthesis, this compound has also found applications in materials science. The unique combination of functional groups allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used to create advanced materials with tailored properties. Recent research has explored the use of Fmoc-containing SAMs in sensors, catalysis, and surface modification applications.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(2-hydroxyphenyl)carbamoylbutanoic acid (CAS No: 2171678-39-8) is a multifaceted compound with immense potential across diverse scientific domains. Its structural features make it an invaluable tool in medicinal chemistry, materials science, and beyond. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.